N-(2-(benzofuran-2-yl)-2-methoxyethyl)-3,4-dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• InChI: InChI=1S/C20H21NO6S/c1-24-20(19-11-14-5-2-3-6-16(14)27-19)13-21-28(22,23)15-7-8-17-18(12-15)26-10-4-9-25-17/h2-3,5-8,11-12,20-21H,4,9-10,13H2,1H3
• InChI Key: OIRGWKRSRVBWBY-UHFFFAOYSA-N
• Canonical SMILES: COC(CNS(=O)(=O)C1=CC2=C(C=C1)OCCCO2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C20H21NO6S
• Molecular Weight: 403.5 g/mol
• CAS No.: 2034421-64-0

Description

N-(2-(benzofuran-2-yl)-2-methoxyethyl)-3,4-dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide is a useful research compound. Its molecular formula is C20H21NO6S and its molecular weight is 403.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Reactivity: Research has explored the synthesis of compounds with sulfonamide and benzoxepine moieties, highlighting the versatility of these compounds in chemical reactions. For instance, a study on the condensation reactions of tetrahydrobenzoxazepine derivatives with pyrimidine bases under specific conditions demonstrated the intricate control over product ratios, which is crucial for developing targeted chemical entities for further applications (Díaz-Gavilán et al., 2006).

Biological Activities and Applications

• Cytotoxicity and Enzyme Inhibition: A series of benzene sulfonamides showed potential cytotoxic activities on tumor and non-tumor cell lines and exhibited inhibitory effects on carbonic anhydrase isoenzymes. This underscores the relevance of sulfonamide derivatives in the design of compounds for therapeutic applications, such as cancer treatment (Kucukoglu et al., 2016).

Material Science and Engineering

• Synthesis of Advanced Materials: Compounds with benzofuran and sulfonamide groups have been used in the synthesis of advanced materials. For example, a study discussed the synthesis of sulfonic acid-containing polybenzoxazine for use in proton exchange membranes in direct methanol fuel cells. This research highlights the potential of these compounds in developing materials with specific properties for energy applications (Yao et al., 2014).

Photophysical Properties

• Excited-State Intramolecular Proton Transfer (ESIPT): Compounds incorporating benzofuran units have been studied for their excited-state intramolecular proton transfer processes, which are significant for developing photophysical probes and materials with unique optical properties. This application is crucial in the fields of sensing, imaging, and optoelectronics (Heyer et al., 2017).